Cas no 758710-03-1 (5-pyrrolidin-2-yl-1H-tetrazole)

• Product Name: 5-pyrrolidin-2-yl-1H-tetrazole
• CAS No: 758710-03-1
• MF: C₅H₉N₅
• MW: 139.158459424973
• MDL: MFCD21875407
• CID: 3237122
• PubChem ID: 10261161
• Update Time: 2025-11-01

5-pyrrolidin-2-yl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-TETRAZOLE, 5-(2-PYRROLIDINYL)-
• 5-pyrrolidin-2-yl-1H-tetrazole
• DB-113462
• EN300-43282
• AB01007411-01
• 5-(pyrrolidin-2-yl)tetrazole
• F30934
• (S)-5-(2-Pyrrolidinyl)-1H-tetrazole
• 948-172-4
• 5-(Pyrrolidin-2-yl)-2H-tetrazole
• SY059960
• SB13091
• SY099067
• AKOS006228717
• 5-(pyrrolidin-2-yl)-2H-1,2,3,4-tetrazole
• 5-pyrrolidin-2-yl-2H-tetrazole
• MFCD21875407
• 758710-03-1
• MFCD19228007
• AKOS022529575
• MFCD10000886
• (R)-5-(2-Pyrrolidinyl)tetrazole
• 5-(pyrrolidin-2-yl)-1H-1,2,3,4-tetrazole
• SCHEMBL812418

• MDL： MFCD21875407
• Inchi： 1S/C5H9N5/c1-2-4(6-3-1)5-7-9-10-8-5/h4,6H,1-3H2,(H,7,8,9,10)
• InChI Key： XUHYQIQIENDJER-UHFFFAOYSA-N
• SMILES： N1CCCC1C1N=NNN=1

Computed Properties

• Exact Mass: 139.08579531g/mol
• Monoisotopic Mass: 139.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-pyrrolidin-2-yl-1H-tetrazole

Introduction to 5-pyrrolidin-2-yl-1H-tetrazole (CAS No. 758710-03-1)

5-pyrrolidin-2-yl-1H-tetrazole, identified by the Chemical Abstracts Service (CAS) number 758710-03-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the tetrazole class, characterized by a five-membered ring containing four nitrogen atoms, which endows it with distinct electronic and steric features. The presence of a pyrrolidine moiety further modulates its chemical behavior, making it a versatile scaffold for drug discovery.

The structural combination of the tetrazole and pyrrolidine rings imparts 5-pyrrolidin-2-yl-1H-tetrazole with remarkable reactivity and binding capabilities. Tetrazole derivatives are well-known for their involvement in various biological processes, including enzyme inhibition and receptor modulation. In contrast, pyrrolidine rings are frequently found in bioactive molecules, contributing to their pharmacological efficacy. The synergistic effect of these two structural motifs makes 5-pyrrolidin-2-yl-1H-tetrazole a promising candidate for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, tetrazole-based molecules have shown promise in targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The pyrrolidin-2-yl substituent in 5-pyrrolidin-2-yl-1H-tetrazole enhances its potential as a pharmacophore by improving solubility and metabolic stability, which are critical factors for drug development.

One of the most compelling aspects of 5-pyrrolidin-2-yl-1H-tetrazole is its versatility in chemical modifications. The tetrazole ring can undergo various functionalization reactions, such as halogenation or alkylation, while the pyrrolidine moiety can be further derivatized to optimize pharmacokinetic properties. This flexibility allows researchers to tailor the compound’s characteristics for specific biological targets, making it an invaluable tool in drug design.

In the realm of oncology, 5-pyrrolidin-2-yl-1H-tetrazole has been explored as a potential inhibitor of key enzymes involved in tumor progression. Studies have demonstrated that tetrazole derivatives can disrupt metabolic pathways critical for cancer cell survival. The incorporation of the pyrrolidine group enhances binding affinity to target proteins, potentially leading to more effective therapeutic outcomes. Preclinical studies have shown encouraging results in inhibiting proliferation and inducing apoptosis in various cancer cell lines.

Beyond oncology, 5-pyrrolidin-2-yl-1H-tetrazole has been investigated for its antimicrobial properties. The unique electronic structure of tetrazoles interacts with bacterial enzymes and cell membranes, disrupting essential biological functions. The presence of the pyrrolidine moiety further enhances this interaction by improving membrane permeability and target specificity. This dual mechanism makes the compound effective against both Gram-positive and Gram-negative bacteria, offering a novel approach to combat antibiotic-resistant strains.

The neurological field has also seen interest in tetrazole-based compounds due to their potential neuroprotective effects. Research suggests that 5-pyrrolidin-2-yl-1H-tetrazole can modulate neurotransmitter systems involved in cognitive function and mood regulation. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors positions it as a candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

From a synthetic chemistry perspective, the preparation of 5-pyrrolidin-2-yl-1H-tetrazole involves multi-step reactions that showcase modern methodologies in organic synthesis. Advanced techniques such as transition-metal-catalyzed coupling reactions have enabled efficient construction of the tetrazole-pyrrolidine core structure. These synthetic approaches not only highlight the compound’s accessibility but also contribute to the broader toolkit available for medicinal chemists.

The pharmacokinetic profile of 5-pyrrolidin-2-yl-1H-tetrazole is another area of active investigation. Researchers are focusing on optimizing its absorption, distribution, metabolism, excretion (ADME) properties to enhance therapeutic efficacy while minimizing side effects. Structural modifications aimed at improving bioavailability have led to promising derivatives with enhanced pharmacological profiles.

In conclusion, 5-pyrrolidin - 2 - yl - 1 H - tetrazole (CAS No . 758710 - 03 - 1 ) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities . Its potential applications span multiple therapeutic areas , including oncology , antimicrobial therapy , and neurology . Ongoing research continues to uncover new possibilities for this versatile compound , positioning it as a cornerstone in future drug development efforts .